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Compound of Interest

Compound Name:
DL-HISTIDINE:2HCL (ALPHA-

15N+)

Cat. No.: B1580091

Get Quote

Executive Summary & Risk Context
DL-HISTIDINE:2HCL (ALPHA-15N+) presents a dual-risk profile that distinguishes it from

standard laboratory reagents. While the Alpha-15N stable isotope labeling renders the material

non-radioactive, it transforms the compound into a high-value "precious sample" where user

contamination of the reagent is as critical as reagent harm to the user.

Simultaneously, the Dihydrochloride (2HCl) salt form significantly lowers the pH compared to

the free base or monohydrochloride forms. Upon contact with moisture (mucous membranes,

perspiration), this compound hydrolyzes to form hydrochloric acid, necessitating strict acid-

handling protocols.

Immediate Directive: Treat this substance as a Corrosive Solid and a Trace-Level Analytical

Standard.
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Hazard Domain Specific Attribute Risk Description
Operational
Consequence

Chemical Dihydrochloride Salt
Highly acidic (pH

~1.5–2.0 in solution).

Skin/Eye Irritant: Dust

causes immediate

stinging; solution

causes burns.

Physical
Fine Crystalline

Powder

Hygroscopic and

static-prone.

Inhalation Risk:

Airborne dust irritates

the upper respiratory

tract.

Experimental Stable Isotope (15N)

Non-radioactive, but

chemically identical to

natural 14N.

Data Corruption:

Sweat, skin flakes, or

cross-contamination

introduce 14N, ruining

Mass Spec/NMR data.

Personal Protective Equipment (PPE) Specifications
The following PPE ensemble is designed to create a Bidirectional Barrier: protecting the

scientist from acid burns and the sample from biological nitrogen contamination.

A. Respiratory Protection (Critical)[1][2][3]
Primary Control:Chemical Fume Hood or Biological Safety Cabinet (Class II).

Reasoning: Amino acid powders are electrostatically charged and easily airborne. A hood

prevents inhalation of acidic dust.

Secondary Control (If Hood Unavailable):N95 or P100 Particulate Respirator.

Constraint: Surgical masks are insufficient against fine chemical dust.

B. Hand Protection (The "Double-Glove" Protocol)
Material:Nitrile (Minimum thickness: 0.11 mm / 4 mil).
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Why Nitrile? Latex is permeable to certain acids and contains proteins (nitrogen sources)

that can contaminate the 15N signal.

Protocol:Double Gloving is mandatory.

Inner Glove: Taped to lab coat cuff. Protects skin.[1][2]

Outer Glove: Changed immediately if touched by non-sterile surfaces (door handles, face,

keyboard). Protects the sample.

C. Eye & Face Protection[2][3][5]
Requirement:Chemical Splash Goggles (Indirect Vent).

Reasoning: Safety glasses with side shields are inadequate for fine acidic powders, which

can drift around lenses and react with eye moisture.

D. Body Protection[2][3][5][6][7]
Attire: High-neck laboratory coat (buttoned/snapped to top) made of polyester/cotton blend.

Footwear: Closed-toe, non-porous shoes.

Operational Protocol: The "Clean Chain" Workflow
This protocol ensures scientific integrity while managing chemical safety.

Phase 1: Preparation
Decontaminate: Wipe down the balance area and spatulas with 70% Ethanol or Isopropanol.

Scientific Logic: Removes environmental nitrogen (dust/bacteria) that could dilute the 15N

enrichment.

Static Control: Place an anti-static gun or ionizer near the balance.

Safety Logic: Histidine salts are "fly-away" powders. Static control prevents the powder

from jumping off the spatula onto your skin or the bench.
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Phase 2: Weighing & Solubilization
Don PPE: Put on inner gloves, lab coat, goggles, then outer gloves.

Transfer: Open the vial inside the fume hood.

Weighing: Use a weighing boat or glass vial (avoid weighing paper, which traps particles).

Technique: Do not return excess material to the stock vial. This introduces moisture

(hydrolysis risk) and contaminants.[3]

Solubilization: If dissolving in water/buffer, add the solid to the liquid slowly.

Thermodynamics: The solvation of 2HCl salts is exothermic. Adding solid to liquid

dissipates heat effectively.

Phase 3: Cleanup & De-gowning
Seal: Parafilm the stock vial immediately.

Wipe: Clean the balance area with a wet paper towel (to solicit any acidic dust) followed by a

dry wipe.

Doffing: Remove outer gloves first, then goggles, then lab coat, then inner gloves. Wash

hands with soap immediately.

Disposal & Environmental Compliance
DL-Histidine:2HCL is not classified as a PBT (Persistent, Bioaccumulative, Toxic) pollutant, but

its acidity dictates the disposal path.

Solid Waste: Dispose of contaminated weighing boats, wipes, and PPE in the Solid Chemical

Waste container.

Liquid Waste:

Small Quantities (<100 mg): Can often be neutralized with Sodium Bicarbonate (

) to pH 6–8 and flushed with copious water (subject to local EHS regulations).
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Standard Practice: Collect in a Corrosive/Acidic Liquid Waste carboy. Label clearly as

"Acidic Amino Acid Solution."

Workflow Visualization
The following diagram illustrates the decision logic and safety barriers for handling this specific

isotope.
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START: Handling DL-HISTIDINE:2HCL (15N)

Risk Assessment:
1. Acidic (2HCl)

2. Precious Isotope (15N)

PPE Donning:
1. Goggles (Splash)

2. Lab Coat
3. Double Nitrile Gloves

Environment Check:
Fume Hood ON?

Anti-Static Gun Ready?

Fail (Retest)

Weighing Protocol:
Use Weigh Boat

Do NOT return excess

Pass

Solubilization:
Add Solid to Liquid

(Exothermic Control)

Decontamination:
Wet Wipe Area

Neutralize Spills (NaHCO3)

Disposal:
Solid: Chem Waste

Liquid: Acid Waste Stream

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the critical path from risk assessment to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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